
2-Naphthyl isocyanate chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Naphthyl isocyanate

Cat. No.: B1194757 Get Quote

An In-depth Technical Guide to 2-Naphthyl Isocyanate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 2-Naphthyl isocyanate. The information is curated for researchers, scientists, and

professionals in the field of drug development who may utilize this compound as a building

block or chemical intermediate.

Core Chemical and Physical Properties
2-Naphthyl isocyanate is an aromatic organic compound featuring a naphthalene ring system

substituted with an isocyanate functional group. Its reactivity is primarily dictated by the

electrophilic nature of the carbon atom in the isocyanate group.

Structural Information
IUPAC Name: 2-isocyanatonaphthalene

Synonyms: β-Naphthyl isocyanate, 2-Isocyanatonaphthalene[1][2][3]

CAS Number: 2243-54-1[1][4]

Molecular Formula: C₁₁H₇NO[1][2]
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Linear Formula: C₁₀H₇NCO[4]

SMILES String: O=C=Nc1ccc2ccccc2c1[3]

Physicochemical Data
The quantitative physicochemical properties of 2-Naphthyl isocyanate are summarized in the

table below for easy reference and comparison.

Property Value Source(s)

Molecular Weight 169.18 g/mol [1]

Appearance White chunks, solid [1][2]

Melting Point 53-56 °C [1][5]

Boiling Point
83 °C @ 0.2 mmHg 144 °C @

14 Torr
[1][2][5]

Density ~1.1 g/cm³ [1][2]

Solubility
Hydrolyzes in water. Soluble in

many organic solvents.
[1][2]

Refractive Index ~1.5 [1][2]

Reactivity and Stability
2-Naphthyl isocyanate is a reactive chemical compound, a characteristic primarily attributed

to its isocyanate functional group (-N=C=O).[6]

Reaction with Nucleophiles: The isocyanate group is highly electrophilic and readily reacts

with nucleophiles. For instance, it reacts with alcohols to form carbamates (urethanes) and

with amines to form ureas.[7] This reactivity makes it a valuable reagent in organic synthesis

for the construction of these important functional groups.[8]

Moisture Sensitivity: It is sensitive to moisture and will hydrolyze in the presence of water.[1]

[2] This reaction initially forms an unstable carbamic acid, which then decomposes to yield 2-
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naphthylamine and carbon dioxide. Due to this sensitivity, it should be handled and stored

under anhydrous conditions.

Genotoxicity: 2-Naphthyl isocyanate has been identified as a genotoxicant.[5]

Experimental Protocols
While specific, detailed experimental protocols for the use of 2-Naphthyl isocyanate are

proprietary or application-dependent, a general procedure for a common reaction, such as

derivatization of an alcohol for analytical purposes, can be outlined.

General Protocol for Alcohol Derivatization
This protocol describes a typical procedure for the derivatization of a hydroxyl-containing

analyte with 2-Naphthyl isocyanate for analysis by techniques such as HPLC or GC to

enhance detection.

Analyte Preparation: Dissolve a known quantity of the alcohol analyte in an anhydrous,

aprotic solvent (e.g., acetonitrile, dichloromethane) to a specific concentration.

Reagent Preparation: Prepare a solution of 2-Naphthyl isocyanate in the same anhydrous

solvent. An excess of the isocyanate is typically used to ensure complete reaction.

Reaction: Add the 2-Naphthyl isocyanate solution to the analyte solution. The reaction can

often be performed at room temperature, but gentle heating may be required for less reactive

alcohols. A basic catalyst, such as a tertiary amine (e.g., triethylamine), can be added to

accelerate the reaction.

Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or a

suitable spectroscopic method to determine the point of complete consumption of the

analyte.

Quenching: Once the reaction is complete, any excess 2-Naphthyl isocyanate can be

quenched by the addition of a small amount of a primary or secondary amine (e.g.,

butylamine) to form a urea derivative, which can be easily separated.

Work-up and Purification: The reaction mixture is then subjected to a standard aqueous

work-up to remove the catalyst and any water-soluble byproducts. The derivatized product is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1194757?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8485218.htm
https://www.benchchem.com/product/b1194757?utm_src=pdf-body
https://www.benchchem.com/product/b1194757?utm_src=pdf-body
https://www.benchchem.com/product/b1194757?utm_src=pdf-body
https://www.benchchem.com/product/b1194757?utm_src=pdf-body
https://www.benchchem.com/product/b1194757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


then purified, typically by column chromatography or recrystallization.

Analysis: The purified derivative is then analyzed by the chosen analytical method.

Visualizations
Chemical Reactivity of 2-Naphthyl Isocyanate
The following diagram illustrates the fundamental reactivity of the isocyanate group of 2-
Naphthyl isocyanate with common nucleophiles.

General Reactivity of 2-Naphthyl Isocyanate

Reactants

Products

2-Naphthyl-N=C=O

Carbamate (Urethane)
2-Naphthyl-NH-C(=O)O-R

 + Alcohol (R-OH)

Urea
2-Naphthyl-NH-C(=O)NH-R

 + Amine (R-NH2)

Click to download full resolution via product page

Caption: Reactivity of 2-Naphthyl Isocyanate with Nucleophiles.

Experimental Workflow for Analyte Derivatization
This diagram outlines a typical workflow for the derivatization of an analyte using 2-Naphthyl
isocyanate for analytical purposes.
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Workflow for Analyte Derivatization

Start: Analyte Solution

Add 2-Naphthyl Isocyanate Solution

Reaction
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Monitor Reaction Progress
(e.g., TLC, Spectroscopy)

Is Reaction Complete?

No

Quench Excess Reagent

Yes

Work-up and Purification

Analysis of Derivative
(e.g., HPLC, GC)

End
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Caption: Typical Experimental Workflow for Derivatization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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